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Compound of Interest

Compound Name:
5-Bromopyridine-2-carbonyl

chloride

Cat. No.: B162102 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the chemical and physical properties,

synthesis, reactivity, and applications of 5-Bromopyridine-2-carbonyl chloride, a key

intermediate in pharmaceutical and agrochemical research.

Core Chemical Properties
5-Bromopyridine-2-carbonyl chloride (CAS No: 137178-88-2) is a solid, moisture-sensitive

compound.[1] It is a derivative of pyridine, a heterocyclic motif prevalent in a wide array of

biologically active molecules. Its unique structure, featuring a bromine atom and a reactive

carbonyl chloride group on the pyridine ring, makes it a valuable building block for creating

more complex molecules.

The quantitative properties of 5-Bromopyridine-2-carbonyl chloride are summarized in the

table below for easy reference and comparison.
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Property Value Source

CAS Number 137178-88-2 [2][3][4][5][6]

Molecular Formula C₆H₃BrClNO [3][5][6]

Molecular Weight 220.45 g/mol [3][5][6]

Physical Form Solid [1]

Boiling Point 250 °C [1][3]

Density 1.760 g/cm³ [1][3]

Flash Point 105 °C [1][3]

Purity 97-99% [2]

InChI Key
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Canonical SMILES C1=CC(=NC=C1Br)C(=O)Cl [7]

5-Bromopyridine-2-carbonyl chloride is classified as a corrosive solid.[4] It is designated

with the GHS05 pictogram and the signal word "Danger".

Hazard Statement (H314): Causes severe skin burns and eye damage.[4]

Precautionary Measures: It is crucial to handle this compound in a well-ventilated area,

preferably under a chemical fume hood, while wearing appropriate personal protective

equipment (PPE), including gloves, protective clothing, and eye/face protection.[8]

Storage: The compound should be stored under an inert atmosphere at temperatures

between 2-8°C to maintain its stability.[5] It is also noted to be moisture-sensitive.[1]

Synthesis Protocol
The primary method for synthesizing 5-Bromopyridine-2-carbonyl chloride involves the

conversion of its corresponding carboxylic acid.
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This procedure details the conversion of 5-bromo-pyridine-2-carboxylic acid to the acyl chloride

using oxalyl chloride.

Materials:

5-bromo-pyridine-2-carboxylic acid (0.05 mmol)

Dichloromethane (80 mL)

Oxalyl chloride (0.24 mmol)

N,N-dimethylformamide (DMF) (5 drops)

Methodology:

A solution of 5-bromo-pyridine-2-carboxylic acid in dichloromethane is prepared in a suitable

reaction vessel.

Oxalyl chloride and a catalytic amount of DMF are slowly added dropwise to the solution at

room temperature.

The reaction mixture is stirred at room temperature for 2 hours.

Upon completion of the reaction, the solvent is removed by distillation under reduced

pressure.

The process yields 5-bromo-pyridine-2-carbonyl chloride.[2][3]

The following diagram illustrates the workflow for the synthesis of 5-Bromopyridine-2-
carbonyl chloride.
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Reactants & Reagents

Process

Product

5-Bromopyridine-2-carboxylic Acid

Mixing

Oxalyl Chloride DMF (catalyst) DCM (solvent)

Stirring (2h, RT)

Solvent Removal

5-Bromopyridine-2-carbonyl Chloride

Nucleophiles

Products5-Bromopyridine-2-carbonyl
Chloride

Amide

+ Amine

Ester

+ Alcohol

Carboxylic Acid

+ WaterAmine (R-NH2)

Alcohol (R-OH)

Water (H2O)
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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